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Abstract

Sporogen AO-1, a sesquiterpenoid fungal metabolite, has garnered significant interest within
the scientific community due to its diverse and potent biological activities. This technical guide
provides a comprehensive overview of Sporogen AO-1, encompassing its chemical and
physical properties, and detailed summaries of its known biological effects, including cytotoxic,
anti-HIV, antifungal, and antimalarial activities. This document consolidates key quantitative
data into structured tables for ease of reference and outlines detailed experimental protocols
for the primary biological assays. Furthermore, it presents visual representations of the
proposed signaling pathway for its anti-HIV activity and its mechanism of action as a translation
inhibitor to facilitate a deeper understanding of its molecular interactions.

Chemical and Physical Properties

Sporogen AO-1, also known by synonyms such as (+)-Sporogen-AO 1 and (+)-13-
Deoxyphomenone, is a natural product originally isolated from Aspergillus oryzae and
subsequently found in other fungi like Penicillium species.[1][2] It is characterized as a white,
amorphous solid with the molecular formula C1sH2003 and a molecular weight of 248.32 g/mol .

[3][4]

Table 1: Physicochemical Properties of Sporogen AO-1

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2667206?utm_src=pdf-interest
https://www.benchchem.com/product/b2667206?utm_src=pdf-body
https://www.benchchem.com/product/b2667206?utm_src=pdf-body
https://www.benchchem.com/product/b2667206?utm_src=pdf-body
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.jscimedcentral.com/jounal-article-info/Annals-of-Clinical-and-Medical-Microbiology/Whole-Cell-SYBR-Green-I-Assay--for-Antimalarial-Activity--Assessment-678
https://broadpharm.com/protocol_files/cell_viability_assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.benchchem.com/product/b2667206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 88418-12-6

Molecular Formula C15H2003 [4]

Molecular Weight 248.32 g/mol [31[4]

(1aR,6R,7R,7aR,7bR)-6-
hydroxy-7,7a-dimethyl-1a-

IUPAC Name (prop-1-en-2-yl)-5,6,7,7b- [2]
tetrahydro-4H-naphtho[1,2-

bloxiren-2-one

Appearance White, amorphous solid

N Soluble in Dichloromethane,
Solubility [1][5]
DMSO, Ethanol, Methanol

C[C@H]1--INVALID-LINK--
SMILES 2]
03)C(=C)C">C@@HO

PCBDXYONDOCJPR-
InChiKey (1121
OANMRLRGSA-N

Biological Activity and Quantitative Data

Sporogen AO-1 exhibits a broad spectrum of biological activities, making it a compound of
interest for drug development. Its effects have been quantified against various cancer cell lines,
HIV-1, a pathogenic fungus, and the malaria parasite.

Table 2: Summary of Biological Activities of Sporogen AO-1
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Activity Target Metric Value Reference(s)
o HelLa (Cervical
Cytotoxicity ICso0 8.3 uM [5][6]
Cancer)
KB (Oral
Epidermoid ICs0 9 uM [5][6]
Carcinoma)
NCI-H187 (Small
Cell Lung ICso0 5.1 uM [5][6]
Cancer)
. HIV-1 Tat
Anti-HIV o ICso 15.8 uM [5][6]
Transactivation
Antifungal Candida albicans  MIC 4 mM [5][6]
) ) Plasmodium
Antimalarial ) ICso0 1.53 uM [7]
falciparum

Mechanisms of Action and Signaling Pathways
Inhibition of HIV-1 Tat Transactivation

The inhibitory effect of Sporogen AO-1 on HIV-1 Tat-mediated transactivation is proposed to
occur through the modulation of the PI3K/Akt/p300 signaling pathway. The HIV-1 Tat protein is
crucial for viral replication, as it enhances the transcription of the viral genome. This process is
regulated by cellular factors, including the histone acetyltransferase p300, whose stability is
influenced by the Akt signaling pathway. It is hypothesized that Sporogen AO-1 may interfere

with this pathway, leading to a reduction in Tat-mediated transcription.
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HIV-1 Tat Transactivation Inhibition Pathway.

Cytotoxicity via Inhibition of Eukaryotic Translation
Elongation

A primary mechanism contributing to the cytotoxic effects of Sporogen AO-1 is its ability to
inhibit eukaryotic translation elongation.[5] This process is fundamental for protein synthesis in
all eukaryotic cells. By targeting the elongation phase, Sporogen AO-1 disrupts the cellular
machinery responsible for building proteins, leading to cell death. This non-specific inhibition of
a crucial cellular process likely accounts for its broad cytotoxic activity against different cancer
cell lines.

Mechanism of Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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